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Compound of Interest

Compound Name: Letimide Hydrochloride

Cat. No.: B1674776 Get Quote

Kenilworth, NJ – December 12, 2025 – Letimide Hydrochloride, a chemical entity identified

by the CAS number 21791-39-9, remains a compound with a sparsely documented history and

a notable absence of in-depth scientific literature in the public domain. While it is listed in

several chemical databases and is commercially available as a research chemical,

comprehensive information regarding its discovery, development, mechanism of action, and

clinical evaluation is not readily accessible.

Letimide Hydrochloride is chemically known as 3-[2-(diethylamino)ethyl]-1,3-benzoxazine-

2,4-dione hydrochloride.[1] Its molecular formula is C14H19ClN2O3, and it has a molecular

weight of 298.77 g/mol . The compound is structurally distinct from the well-known

immunomodulatory drug, lenalidomide, with which it is sometimes confused in search results.

The primary indication for Letimide Hydrochloride, as suggested by a commercial supplier, is

as an analgesic agent. However, this claim is not substantiated by publicly available research

papers, clinical trial data, or detailed pharmacological studies. The lack of published data

makes it impossible to provide a comprehensive overview of its efficacy, safety profile, or the

signaling pathways through which it may exert its effects.

A thorough search of scientific and patent databases for "Letimide Hydrochloride" and its

associated CAS number did not yield any significant results pertaining to its discovery, the

scientists or institutions involved, or the timeline of its development. There is no information

available on any preclinical or clinical trials that would provide quantitative data on its analgesic

properties, pharmacokinetic profile, or potential side effects.
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Furthermore, no experimental protocols for its synthesis, in vitro assays, or in vivo studies are

described in the accessible scientific literature. This absence of information prevents the

creation of a detailed technical guide or whitepaper as requested.

In conclusion, while Letimide Hydrochloride is a recognized chemical compound, it appears

to be a substance that has not been the subject of extensive research or development, or at

least, the results of any such work are not in the public domain. Researchers, scientists, and

drug development professionals interested in this compound would likely need to conduct

foundational research to elucidate its pharmacological properties.

Chemical and Physical Properties of Letimide
Hydrochloride

Property Value Source

CAS Number 21791-39-9

Molecular Formula C14H19ClN2O3

Molecular Weight 298.77 g/mol

IUPAC Name

3-[2-(diethylamino)ethyl]-1,3-

benzoxazine-2,4-

dione;hydrochloride

Synonyms Letimide HCl, MA-1443

Physical Description Not available in search results

Solubility Not available in search results

Logical Relationship Diagram
Due to the lack of information on signaling pathways or experimental workflows for Letimide
Hydrochloride, a diagram representing these aspects cannot be generated. However, a

logical diagram illustrating the current state of knowledge can be presented.
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Established Information Information Gap

Letimide Hydrochloride

Chemical Identity

Known

Pharmacological Information

Largely Unknown

Development History

Not Publicly Documented

Experimental Data

Not Publicly Available
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Caption: State of Knowledge on Letimide Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1674776?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674776?utm_src=pdf-body
https://www.benchchem.com/product/b1674776?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/172992
https://pubchem.ncbi.nlm.nih.gov/compound/172992
https://www.benchchem.com/product/b1674776#letimide-hydrochloride-discovery-and-history
https://www.benchchem.com/product/b1674776#letimide-hydrochloride-discovery-and-history
https://www.benchchem.com/product/b1674776#letimide-hydrochloride-discovery-and-history
https://www.benchchem.com/product/b1674776#letimide-hydrochloride-discovery-and-history
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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